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Compound Name: 3-(4-Bromophenoxy)pyrrolidine
CAS No.: 337912-68-2
Cat. No.: B1282104
Get Quote
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Dabrafenib (GSK2118436) is a highly selective and potent small molecule inhibitor of the BRAF
kinase, a critical component of the MAPK (mitogen-activated protein kinase) signaling pathway.
[1][2] In a significant subset of cancers, particularly metastatic melanoma, activating mutations
in the BRAF gene, most commonly the V600E mutation, lead to constitutive activation of this
pathway, driving uncontrolled cell proliferation and survival.[2] Dabrafenib is designed to
specifically target these mutated forms of the BRAF protein, offering a tailored therapeutic
approach for patients with BRAF mutation-positive tumors.[3][4][5] Its efficacy has been
demonstrated in clinical trials, leading to its approval for the treatment of BRAF V600 mutation-
positive advanced or metastatic melanoma.[5] This guide provides an in-depth overview of the
chemical properties, mechanism of action, experimental applications, and procurement of
Dabrafenib for research and development professionals.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in experimental settings. Dabrafenib is supplied as a lyophilized powder and
exhibits specific solubility and stability characteristics that are crucial for its handling and use in
both in vitro and in vivo studies.
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Property Value Source
Molecular Formula C23H20F3N502S:2 [2]
Molecular Weight 519.56 g/mol [1]
CAS Number 1195765-45-7 [1], [2]
Appearance Lyophilized powder [2]
Purity >98% [2]
Soluble in DMSO at 30 mg/mL;
Solubility Ethanol at 1 mg/mL (with slight  [2]
warming)
Store lyophilized at -20°C,
Storage desiccated. In solution, store at  [2]
-20°C.
. 24 months in lyophilized form;
Stability [2]

3 months in solution at -20°C.

Mechanism of Action: Targeting the Aberrant BRAF

Pathway

Dabrafenib exerts its therapeutic effect by selectively inhibiting the kinase activity of mutated

BRAF proteins. In cell-free assays, it demonstrates high potency against BRAF V600E with an

ICso0 of 0.7 nM.[1] Its selectivity is a key feature, with 7- and 9-fold less potency against wild-
type BRAF and c-Raf, respectively.[1] By blocking the activity of BRAF V600E, Dabrafenib
prevents the downstream phosphorylation and activation of MEK and ERK, key kinases in the

MAPK pathway. This inhibition ultimately leads to a reduction in cell proliferation and the

induction of apoptosis in BRAF-mutant cancer cells.[2]
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Caption: Inhibition of the MAPK pathway by Dabrafenib in BRAF V600E mutant cells.
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Experimental Protocol: In Vitro Cell Proliferation
Assay

To evaluate the cytotoxic effects of Dabrafenib on BRAF-mutant cancer cells, a standard cell
proliferation assay, such as the MTT or resazurin-based assay, can be employed. The following
protocol provides a detailed methodology.

Objective: To determine the ICso value of Dabrafenib in a BRAF V600E-positive melanoma cell
line (e.g., A375).

Materials:

o Dabrafenib (GSK2118436) powder

e Dimethyl sulfoxide (DMSO), cell culture grade

 BRAF V600E-positive melanoma cell line (e.g., A375)

o Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)
o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or resazurin sodium salt
e Solubilization buffer (for MTT assay)

o Plate reader

Methodology:

e Stock Solution Preparation:

o Prepare a 10 mM stock solution of Dabrafenib by dissolving 5 mg of the lyophilized
powder in 962 pl of DMSO.[2]

o Aliquot the stock solution to avoid multiple freeze-thaw cycles and store at -20°C.[2]

e Cell Seeding:
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[e]

Culture A375 cells to ~80% confluency.

o

Trypsinize and resuspend the cells in complete medium.

[¢]

Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 pyL of medium.

[¢]

Incubate the plate for 24 hours at 37°C in a humidified 5% CO:2 incubator to allow for cell
attachment.

Compound Treatment:

o Prepare a serial dilution of Dabrafenib in complete medium from the 10 mM stock solution.
A typical concentration range would be from 1 nM to 10 pM.

o Include a vehicle control (DMSO-treated) and a no-cell control (medium only).

o Carefully remove the medium from the wells and add 100 pL of the diluted Dabrafenib
solutions or control solutions to the respective wells.

o Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.
Cell Viability Assessment (MTT Assay):
o Add 10 pL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

o Remove the medium and add 100 uL of solubilization buffer to each well to dissolve the
formazan crystals.

o Measure the absorbance at 570 nm using a plate reader.

Data Analysis:

[e]

Subtract the background absorbance (no-cell control) from all readings.

o

Normalize the data to the vehicle control (100% viability).

[¢]

Plot the cell viability against the logarithm of the Dabrafenib concentration.
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o Determine the ICso value using a non-linear regression analysis (log(inhibitor) vs.
response -- variable slope).

Suppliers

Dabrafenib (GSK2118436) is available from several reputable suppliers for research purposes.
It is important to note that these products are for research use only and not for human

consumption.
Supplier Product Name CAS Number
Selleck Chemicals Dabrafenib (GSK2118436) 1195765-45-7
Cell Signaling Technology Dabrafenib (GSK2118436) 1195765-45-7
Cayman Chemical Dabrafenib 1195765-45-7
MedChemExpress Dabrafenib 1195765-45-7
Selleckchem Dabrafenib (GSK2118436) 1195765-45-7

Conclusion

Dabrafenib is a cornerstone of targeted therapy for BRAF-mutant malignancies. Its high
potency and selectivity for the mutated kinase make it an invaluable tool for both clinical
applications and basic research into the mechanisms of cancer cell signaling. This guide
provides a comprehensive overview of its properties and a practical experimental protocol to
facilitate its use in the laboratory. Researchers should adhere to the recommended storage and
handling procedures to ensure the integrity and activity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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